Cas no 51260-61-8 (Butanoic acid, 3-amino-4-(hydroxyamino)-4-oxo-, (3S)-)
51260-61-8 structure
Product Name:Butanoic acid, 3-amino-4-(hydroxyamino)-4-oxo-, (3S)-
CAS No:51260-61-8
MF:C4H8N2O4
MW:148.117321014404
CID:1571295
PubChem ID:439914
Update Time:2025-04-21
Butanoic acid, 3-amino-4-(hydroxyamino)-4-oxo-, (3S)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-amino-4-(hydroxyamino)-4-oxo-, (3S)-
- (3S)-3-amino-4-(hydroxyamino)-4-oxobutanoic acid
- Q27101846
- N-hydroxy-L-alpha-asparagine
- N-hydroxy-L-aspartic 1-amide
- SCHEMBL1419558
- CHEBI:16316
- DTXSID70331454
- 51260-61-8
- N-hydroxy-L-aspartic acid 1-amide
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- Inchi: 1S/C4H8N2O4/c5-2(1-3(7)8)4(9)6-10/h2,10H,1,5H2,(H,6,9)(H,7,8)/t2-/m0/s1
- InChI Key: GBEKONQCRZCCRM-REOHCLBHSA-N
- SMILES: O=C([C@H](CC(=O)O)N)NO
Computed Properties
- Exact Mass: 148.04844
- Monoisotopic Mass: 148.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.6
- Topological Polar Surface Area: 113Ų
Experimental Properties
- PSA: 112.65
Butanoic acid, 3-amino-4-(hydroxyamino)-4-oxo-, (3S)- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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